Cas no 1256345-45-5 ((3-Butoxy-5-(trifluoromethyl)phenyl)boronic acid)

• Product Name: (3-Butoxy-5-(trifluoromethyl)phenyl)boronic acid
• CAS No: 1256345-45-5
• MF: C₁₁H₁₄BF₃O₃
• MW: 262.033274173737
• MDL: MFCD16660266
• CID: 828253
• PubChem ID: 53216261
• Update Time: 2025-04-19

(3-Butoxy-5-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Butoxy-5-(trifluoromethyl)phenyl)boronic acid
• 3-Butoxy-5-trifluoroMethylphenylboronic acid
• BS-19713
• CS-0175930
• Boronic acid, B-[3-butoxy-5-(trifluoromethyl)phenyl]-
• AKOS015839736
• [3-butoxy-5-(trifluoromethyl)phenyl]boronic acid
• 1256345-45-5
• WKEXJPCKQLCFIS-UHFFFAOYSA-N
• MFCD16660266
• DTXSID60681516
• (3-Butoxy-5-(trifluoromethyl)phenyl)boronicacid
• DB-366355
• 3-BUTOXY-5-(TRIFLUOROMETHYL)PHENYLBORONIC ACID

• MDL： MFCD16660266
• Inchi： 1S/C11H14BF3O3/c1-2-3-4-18-10-6-8(11(13,14)15)5-9(7-10)12(16)17/h5-7,16-17H,2-4H2,1H3
• InChI Key： WKEXJPCKQLCFIS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(B(O)O)=CC(=C1)OCCCC)(F)F

Computed Properties

• Exact Mass: 262.09900
• Monoisotopic Mass: 262.0988090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 1.56410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes